Cas no 604762-07-4 (Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI))

• Product Name: Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
• CAS No: 604762-07-4
• MF: C₁₈H₂₅F₃N₂O₂S
• MW: 390.463514089584
• CID: 952175
• PubChem ID: 1433352
• Update Time: 2025-04-19

Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
• 1-Cycloheptyl-4-{[4-(trifluoromethyl)phenyl]sulfonyl}piperazine
• DB-288668
• PIPERAZINE, 1-CYCLOHEPTYL-4-[[4-(TRIFLUOROMETHYL)PHENYL]SULFONYL]-
• 604762-07-4

• Inchi： 1S/C18H25F3N2O2S/c19-18(20,21)15-7-9-17(10-8-15)26(24,25)23-13-11-22(12-14-23)16-5-3-1-2-4-6-16/h7-10,16H,1-6,11-14H2
• InChI Key： UDSMNGOFKYUZLW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(N1CCN(CC1)C1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 390.159
• Monoisotopic Mass: 390.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49Ų